Cas no 16392-60-2 (3a,5a-Tetrahydronorethisterone)

3a,5a-Tetrahydronorethisterone is a synthetic steroid derivative with structural similarities to norethisterone, a well-known progestin. This compound is of interest in pharmaceutical research due to its potential hormonal activity and metabolic stability. Its reduced tetrahydronaphthyl structure may enhance binding affinity to progesterone receptors while minimizing unwanted androgenic effects. The 3a,5a-configuration contributes to its stereochemical specificity, which can influence pharmacokinetic properties such as bioavailability and half-life. This makes it a candidate for further investigation in hormone therapy and contraceptive applications. Its precise mechanism of action and comparative efficacy remain subjects of ongoing study, particularly in relation to its parent compound.

3a,5a-Tetrahydronorethisterone structure

16392-60-2 structure

Product Name:3a,5a-Tetrahydronorethisterone

CAS No:16392-60-2

MF:C₂₀H₃₀O₂

MW:302.451006412506

CID:1061705

PubChem ID:14260695

Update Time:2025-10-29

3a,5a-Tetrahydronorethisterone Chemical and Physical Properties

Names and Identifiers

- 3α,5α-Tetrahydronorethisterone
- (3R,5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
- 3α,5α-Tetrahydronore
- Tetrahydronorethisterone
- 17α-Ethynyl-5α-oestrane-3α,17β-diol
- 17α-Ethynyl-5α-estrane-3α,17β-diol-d5
- 19-Nor-5α,17α-pregn-20-yne-3α,17-diol
- 17α-Ethynyl-5α-oestrane-3α,17β-diol-d5
- 19-Nor-5α,17α-pregn-20-yne-3α,17-diol-d5
- (3α,5α,17α)-19-Norpregn-20-yne-3,17-diol
- UNII-7YHT3131XK
- CHEMBL3273988
- 17alpha-Ethynyl-5alpha-estrane-3alpha,17beta-diol
- 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHISTERONE
- (3alpha,5alpha,17alpha)-19-Norpregn-20-yne-3,17-diol
- 19-Norpregn-20-yne-3,17-diol, (3alpha,5alpha,17beta)-
- 19-Nor-5alpha,17alpha-pregn-20-yne-3alpha,17-diol
- 17alpha-Ethynyl-5alpha-oestrane-3alpha,17beta-diol
- 19-NORPREGN-20-YNE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.BETA.)-
- 19-NOR-5.ALPHA.,17.ALPHA.-PREGN-20-YNE-3.ALPHA.,17-DIOL
- 3alpha,5alpha-Tetrahydronorethindrone
- 3a,5a-Tetrahydronorethisterone
- 7YHT3131XK
- 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHINDRONE
- Q27269027
- DTXSID30558120
- 17.ALPHA.-ETHYNYL-5.ALPHA.-OESTRANE-3.ALPHA.,17.BETA.-DIOL
- 3alpha,5alpha-Tetrahydronorethisterone
- 16392-60-2
- (3?,5?,17?)-19-Norpregn-20-yne-3,17-diol; 19-Nor-5?,17?-pregn-20-yne-3?,17-diol; 17?-Ethynyl-5?-estrane-3?,17?-diol; 17?-Ethynyl-5?-oestrane-3?,17?-diol;
- 17.alpha.-Ethynyl-5.alpha.-estrane-3.alpha.,17.beta.-diol
- 5alpha-Estran-17alpha-ethinyl-3alpha,17beta-diol; 19-Norpregn-20-yne-3,17-diol, (3a,5a,17a)-; 19-Nor-5a,17a-pregn-20-yne-3a,17-diol (8CI); 17a-Ethynyl-5a-estrane-3a,17ss-diol; 17a-Ethynyl-5a-oestrane-3a,17ss-diol; 3a,5a-Tetrahydronorethisterone
- Inchi： 1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13-18,21-22H,4-12H2,2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
- InChI Key： DPDZKJQFRFZZCW-GAXNORQESA-N
- SMILES： O[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CC[C@H](C[C@@H]3CC[C@@H]21)O

Computed Properties

Exact Mass: 302.224580195g/mol
Monoisotopic Mass: 302.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 40.5Å²

3a,5a-Tetrahydronorethisterone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T294135-2.5mg	3a,5a-Tetrahydronorethisterone	16392-60-2	2.5mg	$ 184.00	2023-09-06
TRC	T294135-25mg	3a,5a-Tetrahydronorethisterone	16392-60-2	25mg	$ 1431.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-475109-2.5mg	3α,5α-Tetrahydronorethisterone,	16392-60-2	2.5mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-475109-2.5 mg	3α,5α-Tetrahydronorethisterone,	16392-60-2	2.5 mg	￥2,858.00	2023-07-11
A2B Chem LLC	AE83587-2.5mg	3α,5α-Tetrahydronorethisterone	16392-60-2	2.5mg	$300.00	2024-04-20
A2B Chem LLC	AE83587-25mg	3α,5α-Tetrahydronorethisterone	16392-60-2	25mg	$1491.00	2024-04-20

3a,5a-Tetrahydronorethisterone Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Related Categories

16392-60-2 (3a,5a-Tetrahydronorethisterone) Related Products

Recommended suppliers

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk